Cas no 1219-38-1 (N-Octyl 4-Hydroxybenzoate)

• Product Name: N-Octyl 4-Hydroxybenzoate
• CAS No: 1219-38-1
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00016482
• CID: 41098
• PubChem ID: 253662194
• Update Time: 2025-04-18

N-Octyl 4-Hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Octyl 4-hydroxybenzoate
• n-Octyl 4-hydroxybenzoate
• Octyl Paraben
• (R)-4-hydroxybenzoic acid 1'-methylheptyl ester
• 4-Hydroxybenzoic acid n-octyl ester
• 4-hydroxy-benzoic acid octyl ester
• EINECS 214-943-2
• octyl nipagin
• Octyl p-hydroxybenzoate
• p-Hydroxybenzoic acid octyl ester
• p-Oxybenzoesaureoctylester [German]
• SBB008610
• n-Octylparaben
• Octylparaben
• Benzoic acid, 4-hydroxy-, octyl ester
• p-Oxybenzoesaureoctylester
• BENZOIC ACID, p-HYDROXY-, OCTYL ESTER
• 4UVK431K6B
• RIKCMEDSBFQFAL-UHFFFAOYSA-N
• DSSTox_RID_82686
• DSSTox_CID_27933
• DSSTox_GSID_47957
• AKOS015856355
• NS00023978
• UNII-4UVK431K6B
• Q27260531
• AS-63175
• NSC 309820
• Octyl4-hydroxybenzoate
• CS-0206542
• octyl 4-oxidanylbenzoate
• n-octyl p-hydroxybenzoate
• NSC309820
• NSC-309820
• A804816
• O0443
• CAS-1219-38-1
• 1219-38-1
• BRN 2807114
• D91874
• NCGC00257503-01
• n-Octyl-4-hydroxybenzoate
• BDBM86377
• MFCD00016482
• Tox21_303430
• NCGC00258462-01
• FT-0633496
• Tox21_200908
• CHEMBL117895
• SCHEMBL190525
• NCGC00248872-01
• Juniferdin derivative, 8
• DTXSID0047957
• DTXCID0027933
• CHEBI:202480
• DB-041639
• Benzoic acid, 4-hydroxy-, octyl ester (9CI)
• FO70194
• 214-943-2
• N-Octyl 4-Hydroxybenzoate

• MDL： MFCD00016482
• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-12-18-15(17)13-8-10-14(16)11-9-13/h8-11,16H,2-7,12H2,1H3
• InChI Key： RIKCMEDSBFQFAL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CCCCCCCC
• BRN： 2807114

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: solid
• Density: 1.0589 (rough estimate)
• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 172°C/0.1mmHg(lit.)
• Flash Point: 147.6°C
• Refractive Index: 1.5600 (estimate)
• Water Partition Coefficient: Soluble in alcohol, phenoxy ethanol and propylene glycol. Insoluble in water.
• PSA: 46.53
• LogP: 3.90950
• λmax: 283(EtOH)(lit.)
• Solubility: Not determined

N-Octyl 4-Hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• RTECS：DH2529050
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether